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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226 Get Quote

A comprehensive guide to the safe handling of 1-Methoxy-4-propylbenzene is essential for

ensuring the safety of researchers, scientists, and drug development professionals. This

document provides detailed procedural guidance, including personal protective equipment

(PPE) requirements, operational plans for handling and disposal, and emergency first-aid

measures.

Essential Safety Information
1-Methoxy-4-propylbenzene, also known as 4-Propylanisole or Dihydroanethole, is a

combustible liquid that requires careful handling in a laboratory setting.[1][2][3][4] Adherence to

the safety protocols outlined below is critical to minimize risks.

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Methoxy-4-propylbenzene is

provided in the table below.
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Property Value

Synonyms
4-Propylanisole, Dihydroanethole, Methyl p-

Propylphenyl Ether[1][2]

Molecular Formula C₁₀H₁₄O[2][4]

Molecular Weight 150.22 g/mol [2]

Appearance Colorless to light yellow clear liquid[1]

Hazard Classification Combustible liquid[1]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling 1-
Methoxy-4-propylbenzene. The type of protective equipment should be selected based on the

concentration and quantity of the substance being handled at the specific workplace.[5]
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Protection Type Recommended Equipment Standards

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or safety

glasses with side-shields. A

face shield should be worn

over safety glasses if there is a

risk of explosion or significant

splashing.[5][6][7]

EN 166 (EU) or NIOSH (US)

approved[5][6]

Skin Protection

Chemical-impermeable gloves

(Nitrile rubber recommended,

0.11 mm minimum thickness).

A complete protective suit or a

fire/flame-resistant lab coat

(e.g., Nomex®) worn over

cotton clothing.[5][6][7]

EN 374[5]

Respiratory Protection

Required if exposure limits are

exceeded or engineering

controls are insufficient. A full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

cartridges is recommended.

For sole protection, a full-face

supplied-air respirator should

be used.[5][6][7]

NIOSH (US) or CEN (EU)

approved[5]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial for safety. The following workflow

outlines the necessary steps from preparation to disposal.
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Preparation Details Handling Procedure Post-Handling Actions Disposal Protocol

1. Preparation & Pre-Checks

2. Chemical Handling

Proceed when ready

3. Post-Handling

Procedure complete

Spill/Emergency Response

If spill occurs

4. Waste Disposal

After cleanup

• Don all required PPE • Verify fume hood functionality • Locate safety shower & eyewash • Gather all necessary materials • Use spark-proof tools for transfer • Avoid inhalation of vapors and skin/eye contact • Keep away from ignition sources • Store in a cool, dry, well-ventilated area • Tightly seal containers • Decontaminate work area • Properly remove and dispose of/clean PPE • Collect waste in labeled, closed containers • Dispose via an approved waste disposal plant • Do not empty into drains

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Methoxy-4-propylbenzene.

Experimental Protocols
Handling Procedure:

Preparation: Before handling, ensure all engineering controls, such as the chemical fume

hood, are functioning correctly. Confirm that safety showers and eyewash stations are readily

accessible.[5] Don all required PPE as specified in the table above, inspecting gloves for any

signs of damage before use.[5]

Dispensing: Conduct all handling within a well-ventilated area, preferably a chemical fume

hood, to minimize vapor inhalation.[5][6] Use spark-proof tools and explosion-proof

equipment when transferring the liquid to prevent ignition.[6][8] Avoid direct contact with skin

and eyes and prevent the inhalation of mist or vapor.[5][6] Keep the chemical away from

open flames, hot surfaces, and other sources of ignition.[1][9]
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Storage: Store the chemical in a tightly closed container in a dry, cool, and well-ventilated

area.[1][6][9] Keep it away from heat, sparks, and flames.[9]

Post-Handling: After handling, wash hands thoroughly. Decontaminate the work surface and

any equipment used.

Emergency and Disposal Plans
Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area and ensure adequate ventilation.

[6] Remove all sources of ignition.[6][9] Avoid breathing vapors and contact with the skin or

eyes.[6]

Containment and Cleaning: Prevent further leakage if it is safe to do so. Do not allow the

chemical to enter drains.[6] Absorb the spill with an inert material (e.g., sand, silica gel) and

collect it into a suitable, closed container for disposal.[8]

First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Move the victim to fresh air. If symptoms persist,

seek medical attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water.[6]

Eye Contact
Rinse cautiously with pure water for at least 15

minutes. Consult a doctor.[6]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Call a doctor or Poison Control Center

immediately.[6]

Disposal Plan:
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This material and its container must be disposed of as hazardous waste.[10] All waste material

should be collected in suitable, closed containers and disposed of through an approved waste

disposal plant in accordance with local, regional, and national regulations.[1][6][9] Prevent the

discharge of this chemical into the environment or drains.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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